N-butyl-1,3-dimethyl-2,4-dioxo-N-phenyl-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-butyl-1,3-dimethyl-2,4-dioxo-N-phenylthieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C19H21N3O3S/c1-4-5-11-22(13-9-7-6-8-10-13)17(24)15-12-14-16(23)20(2)19(25)21(3)18(14)26-15/h6-10,12H,4-5,11H2,1-3H3
• InChI Key: GARDEJCUMKIJSM-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1=CC=CC=C1)C(=O)C2=CC3=C(S2)N(C(=O)N(C3=O)C)C
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol
• CAS No.: 946335-87-1

Description

N-butyl-1,3-dimethyl-2,4-dioxo-N-phenyl-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C19H21N3O3S and its molecular weight is 371.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of Derivatives for Anticancer Activity

Research on functionalized amino acid derivatives has led to the development of new pharmacophores for designing anticancer agents. For example, a series of derivatives showed notable cytotoxicity against human cancer cell lines, suggesting their potential utility in cancer treatment strategies (Kumar et al., 2009).

Development of Polyamides and Polyimides

Studies have demonstrated the synthesis of aromatic polyamides and polyimides using N-phenyl-3,3-Bis[4-(p-aminophenoxy)phenyl] phthalimidine and related compounds. These materials exhibit high glass transition temperatures and thermal stability, making them suitable for high-performance applications (Yang & Lin, 1994).

Spectroscopic, Thermal, and Dielectric Studies

Research on the spectroscopic, thermal, and dielectric properties of derivatives such as n-butyl 4-(3,4-dimethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4 tetrahydropyrimidine-5-carboxylate has provided insights into their physical characteristics. These studies contribute to our understanding of the material properties and potential applications of these compounds (Vyas et al., 2013).

Novel Synthetic Methods and Biological Evaluation

Innovative synthetic methods have been developed for the synthesis of disubstituted pyrido[2,3-d]pyrimidine-6-carboxamide derivatives, showcasing efficient and simple production techniques. Additionally, some derivatives have been evaluated for their anticancer and anti-5-lipoxygenase activities, highlighting their potential therapeutic applications (Shaabani et al., 2009).